molecular formula C10H10BrF3O3 B15122801 2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol

2-Bromo-4,5-dimethoxy-alpha-(trifluoromethyl)benzylAlcohol

Cat. No.: B15122801
M. Wt: 315.08 g/mol
InChI Key: NWFAVNWQIGDZSJ-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the use of bromine and sulfuric acid to achieve electrophilic bromination of the aromatic ring . The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide under specific reaction conditions .

Industrial Production Methods: Industrial production of this compound may involve a one-pot synthesis method to streamline the process and reduce costs. This method includes the bromination of

Properties

Molecular Formula

C10H10BrF3O3

Molecular Weight

315.08 g/mol

IUPAC Name

1-(2-bromo-4,5-dimethoxyphenyl)-2,2,2-trifluoroethanol

InChI

InChI=1S/C10H10BrF3O3/c1-16-7-3-5(9(15)10(12,13)14)6(11)4-8(7)17-2/h3-4,9,15H,1-2H3

InChI Key

NWFAVNWQIGDZSJ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)C(C(F)(F)F)O)Br)OC

Origin of Product

United States

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